2-formylphenyl 3-(2-furyl)acrylate

• IUPAC Name: (2-formylphenyl) (E)-3-(furan-2-yl)prop-2-enoate
• InChI: InChI=1S/C14H10O4/c15-10-11-4-1-2-6-13(11)18-14(16)8-7-12-5-3-9-17-12/h1-10H/b8-7+
• InChI Key: PLRFGVLSHNUHHJ-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)OC(=O)C=CC2=CC=CO2
• Isomeric SMILES: C1=CC=C(C(=C1)C=O)OC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C14H10O4
• Molecular Weight: 242.23 g/mol

Description

2-formylphenyl 3-(2-furyl)acrylate is a chemical compound that belongs to the class of α,β-unsaturated carbonyl compounds. It is a yellow crystalline solid that is widely used in scientific research applications. This compound has been the subject of extensive research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-formylphenyl 3-(2-furyl)acrylate is not yet fully understood. However, it is believed to exert its biological activities through various mechanisms, including the inhibition of inflammatory mediators, the scavenging of free radicals, and the modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
2-formylphenyl 3-(2-furyl)acrylate has been shown to have several biochemical and physiological effects. It has been demonstrated to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. Additionally, 2-formylphenyl 3-(2-furyl)acrylate has been shown to have antimicrobial activity against various microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-formylphenyl 3-(2-furyl)acrylate in lab experiments is its wide range of biological activities. This compound has been shown to have anti-inflammatory, antioxidant, and antimicrobial properties, making it a valuable tool for investigating various biological processes. However, one of the limitations of using this compound is its potential toxicity, which must be carefully considered when designing experiments.

Future Directions

There are several potential future directions for research on 2-formylphenyl 3-(2-furyl)acrylate. One area of interest is the development of novel therapeutic agents based on this compound. Another potential direction is the investigation of the molecular mechanisms underlying its biological activities. Additionally, further research is needed to determine the optimal conditions for the synthesis of this compound and to investigate its potential applications in various fields, including medicine and agriculture.
Conclusion:
In conclusion, 2-formylphenyl 3-(2-furyl)acrylate is a unique and valuable compound that has been the subject of extensive scientific research. It exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Its potential applications in various fields, including medicine and agriculture, make it a promising area for future research.

Synthesis Methods

The synthesis of 2-formylphenyl 3-(2-furyl)acrylate can be achieved through various methods. One of the most commonly used methods is the Knoevenagel condensation reaction between 2-formylphenyl acetic acid and furfural in the presence of a base catalyst. This reaction produces the desired compound in good yields and high purity.

Scientific Research Applications

2-formylphenyl 3-(2-furyl)acrylate has been widely used in scientific research due to its unique properties. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. This compound has also been investigated for its potential use in the treatment of various diseases, including cancer and diabetes.